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Compound of Interest

Compound Name: C13H16ClN5O4

Cat. No.: B15172937 Get Quote

Comprehensive searches for the chemical formula C13H16ClN5O4 have not identified a

known fluorescent probe with this specific composition. As a result, detailed application notes

and protocols for its use cannot be provided at this time.

Extensive database searches, including chemical repositories and scientific literature, did not

yield any specific, well-characterized fluorescent probe matching the molecular formula

C13H16ClN5O4. While the elemental composition suggests a potential organic molecule, there

is no public record of its synthesis, characterization, or application as a fluorescent probe for

research, diagnostics, or drug development.

Therefore, the creation of detailed application notes, experimental protocols, quantitative data

tables, and visualizations of signaling pathways or experimental workflows is not possible

without established scientific data on such a compound.

For researchers, scientists, and drug development professionals interested in fluorescent

probes, it is recommended to consult literature on established and well-documented

fluorescent dyes. Key classes of fluorescent probes with extensive applications include, but are

not limited to:

Fluorescein and Rhodamine derivatives: Widely used for their high quantum yields and

photostability in various biological applications.

Cyanine dyes (e.g., Cy3, Cy5, Cy7): Popular for their tunable fluorescence in the visible and

near-infrared regions, making them suitable for in vivo imaging.
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BODIPY dyes: Known for their sharp emission spectra, high molar extinction coefficients,

and relative insensitivity to solvent polarity and pH.

Quantum dots: Semiconductor nanocrystals with broad excitation spectra and narrow, size-

tunable emission spectra, offering advantages in multiplexed imaging.

When selecting a fluorescent probe, it is crucial to consider factors such as:

Excitation and Emission Wavelengths: To match available instrumentation and minimize

autofluorescence.

Quantum Yield and Molar Extinction Coefficient: Which determine the brightness of the

probe.

Photostability: Resistance to photobleaching during imaging.

Target Specificity: The ability to selectively bind to the analyte of interest.

Biocompatibility and Cell Permeability: For applications in living cells and organisms.

Should a novel fluorescent probe with the formula C13H16ClN5O4 be synthesized and

characterized in the future, the scientific community would require peer-reviewed publications

detailing its properties and applications before standardized protocols can be developed.

To cite this document: BenchChem. [Fluorescent Probe C13H16ClN5O4: Application Notes
and Protocols Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15172937#c13h16cln5o4-as-a-fluorescent-probe-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15172937?utm_src=pdf-body
https://www.benchchem.com/product/b15172937#c13h16cln5o4-as-a-fluorescent-probe-application
https://www.benchchem.com/product/b15172937#c13h16cln5o4-as-a-fluorescent-probe-application
https://www.benchchem.com/product/b15172937#c13h16cln5o4-as-a-fluorescent-probe-application
https://www.benchchem.com/product/b15172937#c13h16cln5o4-as-a-fluorescent-probe-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15172937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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